Cas no 937591-69-0 (2-(2,3-dihydro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(2,3-Dihydro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative commonly used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety enhances shelf life and handling convenience, while the dihydrobenzofuran scaffold offers versatility in pharmaceutical and agrochemical synthesis. The tetramethyl substitution improves solubility in organic solvents, facilitating reaction conditions. This compound is particularly valuable for constructing complex heterocyclic systems due to its compatibility with diverse functional groups and mild reaction conditions. Its high purity and consistent performance make it a reliable choice for research and industrial applications in medicinal chemistry and material science.

2-(2,3-dihydro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

937591-69-0 structure

Product Name:2-(2,3-dihydro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:937591-69-0

MF:C₁₄H₁₉BO₃

MW:246.109864473343

MDL:MFCD09743046

CID:1024685

PubChem ID:16750469

Update Time:2025-05-21

2-(2,3-dihydro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(2,3-Dihydrobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1-benzofuran
- 2,3-Dihydrobenzofuran-5-boronic acid pinacol ester
- 2-(2,3-dihydro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- RWJUUXWJBMIGKA-UHFFFAOYSA-N
- ST2403800
- Z2469998057
- (2,3-DIHYDROBENZOFURAN-5
- 2,3-Dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzofuran (ACI)
- MDL： MFCD09743046
- Inchi： 1S/C14H19BO3/c1-13(2)14(3,4)18-15(17-13)11-5-6-12-10(9-11)7-8-16-12/h5-6,9H,7-8H2,1-4H3
- InChI Key： RWJUUXWJBMIGKA-UHFFFAOYSA-N
- SMILES： O1C(C)(C)C(C)(C)OB1C1C=C2C(OCC2)=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 313
Topological Polar Surface Area: 27.7

2-(2,3-dihydro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

2-(2,3-dihydro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019097442-1g	2-(2,3-Dihydrobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	937591-69-0	97%	1g	$179.19	2023-08-31
Alichem	A019097442-5g	2-(2,3-Dihydrobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	937591-69-0	97%	5g	$537.57	2023-08-31
Alichem	A019097442-10g	2-(2,3-Dihydrobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	937591-69-0	97%	10g	$814.00	2023-08-31
Chemenu	CM134696-1g	2-(2,3-Dihydrobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	937591-69-0	97%	1g	$59	2021-08-05
Chemenu	CM134696-5g	2-(2,3-Dihydrobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	937591-69-0	97%	5g	$235	2021-08-05
Chemenu	CM134696-10g	2-(2,3-Dihydrobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	937591-69-0	97%	10g	$412	2021-08-05
Ambeed	A237346-100mg	2-(2,3-Dihydrobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	937591-69-0	97%	100mg	$17.0	2025-04-15
Ambeed	A237346-250mg	2-(2,3-Dihydrobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	937591-69-0	97%	250mg	$25.0	2025-04-15
Ambeed	A237346-1g	2-(2,3-Dihydrobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	937591-69-0	97%	1g	$30.0	2025-04-15
Ambeed	A237346-5g	2-(2,3-Dihydrobenzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	937591-69-0	97%	5g	$136.0	2025-04-15

2-(2,3-dihydro-1-benzofuran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Production Method

Production Method 1

76-09-5

66826-78-6

937591-69-0

Reaction Conditions

1.1 Reagents: Iodine , (T-4)-Trihydro[N-(1-methylethyl)-2-propanamine]boron Solvents: Dichloromethane ; rt; 5 min, rt
1.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 5 min, rt
1.3 Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Toluene ; rt; 12 - 16 h, reflux; reflux → rt; rt → 0 °C
1.4 Solvents: Diethyl ether ; 4 h, 0 °C → rt

Reference

: Aminoboranes via Tandem Iodination/Dehydroiodination for One-Pot Borylation

Ramachandran, P. Veeraraghavan ; Hamann, Henry J.; Mishra, Sukriti, ACS Omega, 2022, 7(16), 14377-14389

Production Method 2

66826-78-6

73183-34-3

937591-69-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Toluene ; 18 h, 90 °C

Reference

: Boron insertion into alkyl ether bonds via zinc/nickel tandem catalysis

Lyu, Hairong ; Kevlishvili, Ilia ; Yu, Xuan ; Liu, Peng ; Dong, Guangbin, Science (Washington, 2021, 372(6538), 175-182

Production Method 3

66826-78-6

73183-34-3

937591-69-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,2-Dimethoxyethane ; 15 min, 150 °C; 150 °C → rt

Reference

: New 2-amino-3,5-dihydro-4H-imidazol-4-one derivatives and their use as BACE inhibitors for treatment of cognitive impairment, Alzheimer disease, neurodegeneration and dementia

, World Intellectual Property Organization, , ,

Production Method 4

132464-84-7

73183-34-3

937591-69-0

Reaction Conditions

1.1 Reagents: Dimethylformamide , Sodium hydride Solvents: Acetonitrile ; 24 h, 35 °C
1.2 Reagents: Water ; 35 °C

Reference

: Solvent Anions Enable Photoinduced Borylation and Phosphonation of Aryl Halides via EDA Complexes

Pan, Lei; Deckert, Macy M.; Cooke, Maria Victoria; Bleeke, Annika R.; Laulhe, Sebastien, Organic Letters, 2022, 24(35), 6466-6471

Production Method 5

519054-55-8

937591-69-0

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Cobalt (functionalized in to cobalt oxide core shell supported on silica) , Silica Solvents: Tetrahydrofuran ; 24 h, 50 bar, 135 °C

Reference

: Development of a General and Selective Nanostructured Cobalt Catalyst for the Hydrogenation of Benzofurans, Indoles and Benzothiophenes

Zhou, Bei; Chandrashekhar, Vishwas G.; Ma, Zhuang; Kreyenschulte, Carsten; Bartling, Stephan; et al, Angewandte Chemie, 2023, 62(10),

Production Method 6

132464-84-7

73183-34-3

937591-69-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ; 3 h, rt → 100 °C

Reference

: Preparation of imidazole derivatives as NMDA (N-methyl-D-aspartate) receptor subtype 2B selective blockers

, World Intellectual Property Organization, , ,

Production Method 7

66826-78-6

73183-34-3

937591-69-0

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 16 h, 90 °C
1.2 Solvents: Water

Reference

: Preparation of 1-[2-[(6-amino-9H-purin-9-yl)methyl]phenyl]pyrrolidin-3-amine derivatives as mixed lineage leukemia 1 (MLL1) inhibitors and anti-cancer agents

, World Intellectual Property Organization, , ,